2-(2-bromo-4-chlorophenoxy)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C16H15BrClNO3/c1-21-13-5-2-11(3-6-13)9-19-16(20)10-22-15-7-4-12(18)8-14(15)17/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: NPPKVOVUOZSRHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)COC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C16H15BrClNO3
• Molecular Weight: 384.6 g/mol

Description

2-(2-bromo-4-chlorophenoxy)-N-(4-methoxybenzyl)acetamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BCAA, and it is widely used in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of BCAA is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. BCAA has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism in the body. BCAA has also been shown to inhibit the mTOR pathway, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
BCAA has a wide range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which may help to protect against oxidative stress and inflammation in the body. BCAA has also been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

BCAA has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and it has a well-defined chemical structure. BCAA is also relatively stable and can be stored for long periods of time without degradation. However, there are also some limitations to the use of BCAA in lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on BCAA. One area of interest is the development of new synthetic analogs of BCAA with improved pharmacological properties. Another area of interest is the investigation of the potential applications of BCAA in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. Finally, there is also interest in the development of new methods for the synthesis of BCAA and its analogs.

Synthesis Methods

The synthesis of BCAA is a complex process that involves several steps. The first step is the preparation of 2-bromo-4-chlorophenol, which is then reacted with sodium hydroxide to form the sodium salt of 2-bromo-4-chlorophenol. This compound is then reacted with N-(4-methoxybenzyl)acetamide to form BCAA.

Scientific Research Applications

BCAA has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. BCAA has also been shown to have potential applications in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease.